Cas no 75-61-6 (dibromodifluoromethane)

• Product Name: dibromodifluoromethane
• CAS No: 75-61-6
• MF: CBr₂F₂
• MW: 209.815505981445
• MDL: MFCD00000367
• CID: 34007
• PubChem ID: 57649084
• Update Time: 2025-04-18

dibromodifluoromethane Chemical and Physical Properties

Names and Identifiers

• dibromodifluoromethane
• Difluorodibromomethane
• Freon 12B2
• Halon-1202
• R 12B2
• dibromo-difluoromethane
• EINECS 200-885-5
• Fluorocarbon 12-B2
• Freon 12-B2
• Halon 1202
• Methane,dibromodifluoro
• Carbonbromide fluoride
• Carbon dibromide difluoride
• BRN 1732515
• Dibromodifluoromethane, R12B2 [UN1941] [Class 9]
• CBr2F2
• DIFLUORODIBROMOMETHANE [HSDB]
• InChI=1/CBr2F2/c2-1(3,4)5
• Difluorodibromomethane.
• Difluorodibromometano
• UN 1941
• AKOS005063439
• 75-61-6
• MFCD00000367
• 4-01-00-00080 (Beilstein Handbook Reference)
• SCHEMBL102197
• bis(bromanyl)-bis(fluoranyl)methane
• 82022727JD
• Dibromodifluoromethane, R12B2
• UN1941
• CARBON BROMIDE FLUORIDE (CBR2F2)
• Dibromodifluoromethane, >=95.0% (GC)
• LS-90024
• J-520235
• CF2Br2
• F1905-7209
• CHEMBL499553
• A838465
• Q905027
• Dibromodifluoromethane(FC-12B2)
• diflourodibromomethane
• C-Br2-F2
• AZSZCFSOHXEJQE-UHFFFAOYSA-
• dibromo difluoromethane
• HSDB 1335
• dibromo(difluoro)methane
• Metano, dibromodifluoro-
• NA1941
• dibromo-difluoro-methane
• Dibromodifluoromethane, R12B2 [UN1941] [Class 9]
• DTXSID9058789
• Methane, dibromodifluoro-
• Dibromdifluormetan
• AMY6844
• UNII-82022727JD
• NS00041127
• DB-001346
• Difluorodibromomethane (ACGIH:OSHA)
• Freon12B2
• DTXCID6047737
• Halon1202
• REFRIGERANT GAS R-12B2
• Fluorocarbon 12B2
• Methane, dibromodifluoro
• 200-885-5

• MDL： MFCD00000367
• Inchi： 1S/CBr2F2/c2-1(3,4)5
• InChI Key： AZSZCFSOHXEJQE-UHFFFAOYSA-N
• SMILES： BrC(F)(F)Br

Computed Properties

• Exact Mass: 207.83300
• Monoisotopic Mass: 207.833482
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 30.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Pure colorless liquid
• Density: 2.297 g/mL at 25 °C(lit.)
• Melting Point: −142-−141 °C (lit.)
• Boiling Point: 22-23 °C(lit.)
• Flash Point: None
• Refractive Index: n20/D 1.398(lit.)
  n20/D 1.398
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 2.32650
• Vapor Pressure: 12.79 psi ( 20 °C)
• Solubility: Insoluble in water, soluble in methanol, ether

dibromodifluoromethane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H420
• Hazardous Material transportation number：1941
• WGK Germany：3
• Hazard Category Code： 59
• Safety Instruction： S37/39-S26-S59
• RTECS：PA7525000
• Hazardous Material Identification：
• Safety Term：9
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：9
• HazardClass：9
• PackingGroup：III
• Storage Condition：2-8°C